N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H29N3O4S2/c1-15(2)8-11-26-22(28)21-17(9-12-31-21)25-23(26)32-14-20(27)24-10-7-16-5-6-18(29-3)19(13-16)30-4/h5-6,9,12-13,15H,7-8,10-11,14H2,1-4H3,(H,24,27)
• InChI Key: LWAVTEQCYXALPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C23H29N3O4S2
• Molecular Weight: 475.6 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[3-(3-methylbutyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C23H29N3O4S2 and its molecular weight is 475.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research on thieno[3,2-d]pyrimidine derivatives often focuses on their synthesis and structural characterization. For example, studies have explored the synthesis of various thieno[3,2-d]pyrimidine compounds, examining their crystal structures and analyzing their molecular conformations and interactions through techniques such as X-ray crystallography and density functional theory (DFT) calculations (Subasri et al., 2016), (Subasri et al., 2017).

Antimicrobial and Antitumor Activity

Several studies have been conducted to evaluate the antimicrobial and antitumor activities of thieno[3,2-d]pyrimidine derivatives. These compounds have been synthesized and tested against various bacterial and fungal strains, as well as human cancer cell lines. The research aims to identify potent antimicrobial agents and to explore the potential of these compounds as anticancer therapies. For instance, some compounds have shown significant activity against human colon cancer, lung adenocarcinoma, and gastric cancer cell lines, highlighting their promise as antitumor agents (Huang et al., 2020), (Hafez & El-Gazzar, 2017).

Molecular Docking and Pharmacological Evaluation

Molecular docking studies and pharmacological evaluations are crucial for understanding the interaction mechanisms of thieno[3,2-d]pyrimidine derivatives with biological targets and assessing their therapeutic potential. For example, research involving the design, synthesis, and evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors highlights the role of such compounds in cancer treatment by targeting metabolic pathways (Shukla et al., 2012).